Cas no 3435-25-4 (4-Chloro-6-methylpyrimidine)

4-Chloro-6-methylpyrimidine is a halogenated pyrimidine derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its reactive chloro group at the 4-position enables efficient nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. The methyl substituent at the 6-position enhances stability and influences electronic properties, making it valuable for constructing heterocyclic compounds. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Its high purity and consistent reactivity ensure reliable performance in synthetic applications. Proper handling under controlled conditions is recommended due to its sensitivity to moisture and potential irritant properties.

4-Chloro-6-methylpyrimidine structure

Product Name:4-Chloro-6-methylpyrimidine

CAS No:3435-25-4

MF:C₅H₅ClN₂

MW:128.559599637985

MDL:MFCD02322991

CID:93372

PubChem ID:581796

Update Time:2025-06-08

4-Chloro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-methylpyrimidine
- 4-Methyl-6-chloropyrimidine
- 4-Chloro-6-methyl-pyrimidine
- 6-Chloro-4-methylpyrimidine
- 4-Chlor-6-methyl-pyrimidin
- 4-Chloro-6-methyl-1,3-diazine
- 6-Chlor-4-methyl-pyrimidin
- 6-Methyl-4-chloropyrimidine
- 6-Methyl-4-chlor-pyrimidin
- F2064-0052
- 4-Methyl-6-Chloro Pyrimidine
- Pyrimidine, 4-chloro-6-methyl-
- MVAXKFAQKTWRAH-UHFFFAOYSA-N
- PubChem13240
- 6-methyl-4-chloropyrimidin
- KSC269G3H
- BCP26088
- STL252685
- BBL100194
- SBB039515
- SB20876
- HP21352
- LS20096
- TRA0099380
- RTC-
- EN300-53137
- 3-Chloro-4-4-methyl-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-2-y14-chlorophenylether
- CS-W002939
- AKOS000267495
- AM20090531
- Pyrimidine, 4-chloro-6-methyl-;4-Chloro-6-methylpyrimidine
- AC-8954
- SY021506
- Z787326738
- AC-12223
- A7881
- FT-0600169
- 3435-25-4
- PB29204
- FT-0646309
- DTXSID20342439
- PS-5600
- MFCD02322991
- W-203043
- SCHEMBL367600
- A6050
- DB-006769
- DTXCID80293519
- FM11227
- 685-585-6
- MDL： MFCD02322991
- Inchi： 1S/C5H5ClN2/c1-4-2-5(6)8-3-7-4/h2-3H,1H3
- InChI Key： MVAXKFAQKTWRAH-UHFFFAOYSA-N
- SMILES： ClC1=CC(C)=NC=N1

Computed Properties

Exact Mass: 128.01400
Monoisotopic Mass: 128.0141259g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 25.8

Experimental Properties

Density: 1.234
Melting Point: 151-152 ºC
Boiling Point: 195 ºC
Flash Point: 90 ºC
Water Partition Coefficient: Slightly soluble in water.
PSA: 25.78000
LogP: 1.43840

4-Chloro-6-methylpyrimidine Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-6-methylpyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C602028-50mg	4-Chloro-6-methylpyrimidine	3435-25-4		50mg	$ 50.00	2022-06-06
TRC	C602028-100mg	4-Chloro-6-methylpyrimidine	3435-25-4		100mg	$ 65.00	2022-06-06
TRC	C602028-500mg	4-Chloro-6-methylpyrimidine	3435-25-4		500mg	$ 80.00	2022-06-06
Fluorochem	046346-1g	4-Chloro-6-methyl-pyrimidine	3435-25-4	98%	1g	￡18.00	2022-03-01
Fluorochem	046346-5g	4-Chloro-6-methyl-pyrimidine	3435-25-4	98%	5g	￡55.00	2022-03-01
Fluorochem	046346-10g	4-Chloro-6-methyl-pyrimidine	3435-25-4	98%	10g	￡107.00	2022-03-01
Fluorochem	046346-25g	4-Chloro-6-methyl-pyrimidine	3435-25-4	98%	25g	￡191.00	2022-03-01
Matrix Scientific	072166-1g	4-Chloro-6-methylpyrimidine, 95+%	3435-25-4	95+%	1g	$39.00	2023-09-06
Matrix Scientific	072166-5g	4-Chloro-6-methylpyrimidine, 95+%	3435-25-4	95+%	5g	$118.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-LN083-5g	4-Chloro-6-methylpyrimidine	3435-25-4	97%	5g	542.0CNY	2021-07-12

4-Chloro-6-methylpyrimidine Production Method

4-Chloro-6-methylpyrimidine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3435-25-4)4-Chloro-6-methylpyrimidine

Order Number:A6050

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):338.0

Email:sales@amadischem.com

Product Official Link

4-Chloro-6-methylpyrimidine Related Literature

1. 224. An experimental study of some potentially tautomeric 2- and 4(6)-substituted pyrimidines

J. R. Marshall,James Walker J. Chem. Soc. 1951 1004
2. 688. Electronic levels in pyrimidines: the crystal spectrum of 2-amino-4-chloro-6-methylpyrimidine

L. E. Lyons,J. C. Mackie J. Chem. Soc. 1963 3665
3. 8. The synthesis of trypanocides. Part I. Some pyrimidylaminoquinoline derivatives

P. A. Barrett,F. H. S. Curd,W. Hepworth J. Chem. Soc. 1953 50
4. 559. Some NN′-dipyrimidinylalkylenediamines and related compounds

E. W. Parnell J. Chem. Soc. 1962 2856
5. 976. Pyrimidines. Part II. The synthesis and some reactions of pyrimidine-5-aldehydes

R. Hull J. Chem. Soc. 1957 4845

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